Cas no 179334-15-7 (1-(2,6-difluorobenzoyl)piperazine)

• Product Name: 1-(2,6-difluorobenzoyl)piperazine
• CAS No: 179334-15-7
• MF: C₁₁H₁₂F₂N₂O
• MW: 226.222589492798
• CID: 1369569
• PubChem ID: 18362750
• Update Time: 2025-04-20

1-(2,6-difluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2,6-difluorobenzoyl)-
• 1-(2,6-difluorobenzoyl)piperazine
• SCHEMBL937500
• 179334-15-7
• STL200206
• CS-0257362
• DTXSID101261157
• (2,6-difluorophenyl)-piperazin-1-ylmethanone
• GS3277
• piperazin-1-yl-(2,6-difluorophenyl)methanone
• Z285189104
• (2,6-Difluorophenyl)-1-piperazinylmethanone
• WFDYOKBYDJIGLN-UHFFFAOYSA-N
• (2,6-difluoro-phenyl)-piperazin-1-yl-methanone
• CHEMBL4524797
• (2,6-difluorophenyl)(piperazin-1-yl)methanone
• AKOS000150181
• G20899
• (2,6-difluorophenyl)-piperazin-1-yl-methanone
• EN300-67090

• Inchi： 1S/C11H12F2N2O/c12-8-2-1-3-9(13)10(8)11(16)15-6-4-14-5-7-15/h1-3,14H,4-7H2
• InChI Key： WFDYOKBYDJIGLN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(N1CCNCC1)=O)F

Computed Properties

• Exact Mass: 226.09186
• Monoisotopic Mass: 226.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34